Cas no 899975-81-6 (N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 899975-81-6
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5490308
• Update Time: 2025-06-08

N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-4-ethylthiadiazole-5-carboxamide
• N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C13H15N3OS/c1-4-10-12(18-16-15-10)13(17)14-11-7-8(2)5-6-9(11)3/h5-7H,4H2,1-3H3,(H,14,17)
• InChI Key： OIXXXZFFMUJUTM-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC(C)=CC=C2C)=O)=C(CC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 899975-81-6)

N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 899975-81-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiadiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The unique arrangement of atoms in its molecular framework, including the presence of nitrogen and sulfur atoms within the thiadiazole ring, contributes to its distinctive chemical properties and reactivity.

TheN-(2,5-dimethylphenyl) moiety in the compound's name is a crucial feature that influences its pharmacokinetic behavior and interaction with biological targets. The dimethylphenyl group, with its two methyl substituents attached to a benzene ring, enhances the compound's lipophilicity and stability, making it more suitable for oral administration and systemic absorption. This aspect is particularly important in drug design, where optimizing bioavailability is a key consideration.

4-Ethyl-1,2,3-thiadiazole-5-carboxamide, on the other hand, provides the compound with a carboxamide functional group at the 5-position of the thiadiazole ring. This functional group is known to participate in hydrogen bonding interactions, which can be critical for binding affinity and specificity when interacting with biological macromolecules such as enzymes and receptors. The ethyl substituent at the 4-position further modulates the electronic properties of the molecule, potentially influencing its reactivity and metabolic pathways.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the thiadiazole core exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. TheN-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide derivative has been investigated for its potential role in these therapeutic areas. For instance, research indicates that this compound may inhibit certain enzymes involved in cancer cell proliferation by interfering with key signaling pathways.

The synthesis ofN-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the dimethylphenyl group necessitates a Friedel-Crafts alkylation step to functionalize the benzene ring appropriately. Subsequent steps involve constructing the thiadiazole ring through cyclocondensation reactions between appropriate precursors. The final step involves introducing the carboxamide group through an amide-forming reaction.

The chemical stability ofN-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide is another important consideration in its development as a potential drug candidate. The compound's stability under various storage conditions and its resistance to degradation by metabolic enzymes are critical factors that determine its shelf life and bioavailability. Preliminary studies have shown that this compound exhibits good stability under controlled conditions but may degrade under extreme pH or temperature variations.

In terms of pharmacological activity,N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide has demonstrated promising results in preclinical studies. Researchers have observed significant inhibitory effects on certain enzymes associated with inflammatory responses and cancer progression. The compound's ability to modulate these enzymatic activities suggests its potential as an anti-inflammatory agent or an anticancer therapeutic. Further studies are needed to elucidate its exact mechanism of action and identify any possible side effects or toxicities.

Thethiadiazole core is known for its ability to form stable complexes with metal ions, which can be exploited for developing metal-based drug formulations. This property may enhance the compound's bioavailability or improve its targeting specificity within biological systems. Additionally,N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide could be used as a building block for more complex derivatives with enhanced pharmacological properties.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies within organic chemistry. The development of efficient synthetic routes for thiadiazole derivatives has broader implications for drug discovery programs aimed at identifying new therapeutic agents.

In conclusion,N-(2,5-dimethylphenyl)-4-ethyl-1,2,3-thiadiazole-5-carboxamide (CAS No.899975-81-6) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable compound for exploring new therapeutic strategies across various medical conditions. Continued research into this molecule will likely uncover additional insights into its potential applications and mechanisms of action.